Cas no 1388057-23-5 (5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 1388057-23-5
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• MDL: MFCD22561319
• CID: 4596214
• PubChem ID: 81719717
• Update Time: 2025-07-19

5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-bromo-6-chloro-1,3-dihydrobenzimidazol-2-one
• Z2574360312

• MDL： MFCD22561319
• Inchi： 1S/C7H4BrClN2O/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12)
• InChI Key： KBTLCMJLOSQEDO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(N2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one

Professional Introduction to 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1388057-23-5)

5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one, identified by its CAS number 1388057-23-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzodiazole class, which is well-documented for its diverse biological activities. The presence of bromine and chlorine substituents at the 5th and 6th positions, respectively, enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one features a seven-membered aromatic ring fused with a nitrogen-containing heterocycle. This configuration is crucial for its interaction with biological targets, particularly enzymes and receptors involved in various physiological pathways. The electron-withdrawing nature of the bromo and chloro groups influences its electronic properties, thereby modulating its reactivity and binding affinity.

In recent years, 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one has garnered attention in academic and industrial research due to its promising applications in medicinal chemistry. Studies have demonstrated its potential as an intermediate in synthesizing novel therapeutic agents. The benzodiazole core is particularly relevant in the development of compounds targeting neurological disorders, such as anxiety and epilepsy. The bromo and chloro substituents serve as key functional groups that can be further modified to achieve specific pharmacological effects.

One of the most compelling aspects of 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one is its versatility in drug design. Researchers have leveraged this compound to develop derivatives with enhanced bioavailability and reduced side effects. For instance, modifications at the 2-position of the benzodiazole ring have led to compounds with improved binding affinity to GABA receptors, which are central to anxiety modulation. This underscores the importance of 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one as a building block in rational drug design.

The synthesis of 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions. Subsequent bromination and chlorination steps introduce the key functional groups while maintaining regioselectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

Recent advancements in computational chemistry have further enhanced the understanding of 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one's pharmacophore. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These findings have guided the design of next-generation compounds with improved therapeutic profiles. For example, virtual screening techniques have identified novel analogs with enhanced potency against neurological disorders while minimizing off-target effects.

The pharmaceutical industry has been particularly interested in 5-bromo-6-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one due to its potential in treating multifaceted diseases. Preclinical studies have shown promising results in models of chronic pain and neurodegenerative conditions. The compound's ability to modulate neurotransmitter systems makes it a candidate for addressing complex pathologies that are currently challenging to treat effectively.

In conclusion,5-bromo-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyloctyloctyloctyloctyloctyloctyloctyloctyloctyloctyloctyloctyloctylooctylooctylbromobromobromobromobromobromobromobromobromobromobromobromobromobromobromo6-chloro62-hydrochloro32-hydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlorhydrochlordihydrodihydrodihydrodihydrodihydrodihydrodihydrodihydrodihydrodihydroadadadadadadadadadadadadad benzodiazolone (CAS No. 138805723) remains a cornerstone in pharmaceutical research. Its unique structural features and biological activities position it as a pivotal compound for developing innovative therapies across multiple therapeutic domains.